Cas no 342405-25-8 (2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride)

• Product Name: 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride
• CAS No: 342405-25-8
• MF: C₁₂H₉ClN₂S₂
• MW: 280.796258687973
• MDL: MFCD03011712
• CID: 303437
• PubChem ID: 737185
• Update Time: 2025-05-26

2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[[4-(chloromethyl)-2-thiazolyl]methyl]-
• 2-[[4-(chloromethyl)-1,3-thiazol-2-yl]methyl]-1,3-benzothiazole
• 2-{[4-(CHLOROMETHYL)-1,3-THIAZOL-2-YL]METHYL}-1,3-BENZOTHIAZOLE
• 2-{[4-(Chloromethyl)-1,3-thiazol-2-yl]methyl}-1,3-benzothiazole hydrochloride
• 2-([4-(chloromethyl)-1,3-thiazol-2-yl]methyl)-1,3-benzothiazole
• 2-{[4-(chloromethyl)-1,3-thiazol-2-yl]methyl}benzothiazole
• AC1LEJSG
• CTK8I2995
• MolPort-000-422-021
• STOCK3S-30225
• CS-0270625
• DTXSID20353186
• 2-((4-(Chloromethyl)thiazol-2-yl)methyl)benzo[d]thiazole
• EN300-242062
• AKOS000267997
• FT-0610896
• 342405-25-8
• 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride

• MDL： MFCD03011712
• Inchi： 1S/C12H9ClN2S2/c13-6-8-7-16-11(14-8)5-12-15-9-3-1-2-4-10(9)17-12/h1-4,7H,5-6H2
• InChI Key： UMGZWCFDKZTZMG-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(CC2=NC3C=CC=CC=3S2)=N1

Computed Properties

• Exact Mass: 279.99000
• Monoisotopic Mass: 279.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.432
• Melting Point: 64℃
• Boiling Point: 439°Cat760mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.704
• PSA: 82.26000
• LogP: 4.08240

2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride

Comprehensive Overview of 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride (CAS No. 342405-25-8)

2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride (CAS No. 342405-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiazole and thiazole derivative families, which are known for their broad-spectrum biological activities. The presence of a chloromethyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting infectious diseases and metabolic disorders.

In recent years, the scientific community has focused on the development of heterocyclic compounds due to their versatility and efficacy. 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride stands out as a promising candidate, especially in the context of antimicrobial and anticancer research. With the global increase in antibiotic resistance, compounds like this are being explored for their ability to inhibit bacterial growth. Additionally, its structural features align with the growing trend of small-molecule inhibitors in oncology, where targeted therapies are revolutionizing cancer treatment.

The synthesis of 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride involves multi-step organic reactions, often starting from commercially available benzothiazole precursors. The incorporation of the thiazole ring is a critical step, as it contributes to the compound's stability and bioactivity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and confirm its molecular structure. These methods ensure that the compound meets the stringent quality standards required for preclinical studies.

One of the most frequently searched questions related to this compound is its solubility and stability under various conditions. 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development. Its stability profile is also a key consideration, as researchers seek compounds that can withstand long-term storage without degradation. These properties are critical for ensuring reproducibility in experimental results and scaling up production for industrial applications.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride. Catalytic methods and solvent-free reactions are being investigated to minimize waste and reduce environmental impact. This aligns with the broader industry shift toward green synthesis, which is a hot topic in academic and industrial research forums.

In conclusion, 2-{4-(Chloromethyl)-1,3-thiazol-2-ylmethyl}-1,3-benzothiazole hydrochloride (CAS No. 342405-25-8) represents a fascinating area of study with diverse applications. Its unique structural features, combined with its potential in drug discovery and agrochemical development, make it a compound of high relevance. As research progresses, it is expected to play a pivotal role in addressing some of the most pressing challenges in modern science, from combating resistant pathogens to enabling sustainable chemical synthesis.